BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Cresyl Violet Acetate:
Specifications, Purity, and Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cresyl Violet acetate

Cat. No.: B079363

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cresyl Violet acetate, a
vital dye in neuroscience and histology. This document outlines the dye's content and purity
specifications, details experimental protocols for its use, and illustrates key processes through
clear diagrams. The information herein is intended to assist researchers, scientists, and drug
development professionals in the effective application and quality assessment of Cresyl Violet
acetate.

Core Specifications of Cresyl Violet Acetate

Cresyl Violet acetate is a metachromatic basic aniline dye belonging to the oxazine group. Its
quality and performance are determined by a set of key specifications. While exact values may
vary slightly between suppliers, the following tables summarize the typical physical and
chemical properties of high-purity, biologically certified Cresyl Violet acetate.

Table 1: Physical and Chemical Properties
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Specification

Chemical Name

9-Amino-5-imino-5H-benzo[a]phenoxazine

acetate
Synonyms Cresyl Fast Violet, Cresyl Echt Violet
CAS Number 10510-54-0[1]
Molecular Formula C1sH15N303[1]
Molecular Weight 321.33 g/mol [1]
Appearance Dark green to black crystalline powder
Melting Point 140 - 143 °C[2]
Solubility Soluble in water (approx. 1 mg/mL) and ethanol.

[2]

Table 2: Quality Control Specifications

Parameter

Method Specification

Dye Content

Spectrophotometry > 65-75%(3][4]

Absorption Maximum (Amax)

UV-Vis Spectroscopy in 50%

596 - 599 nm[1]
Ethanol

Passes test (conforms to

Identity UV-Vis Spectrum
reference spectrum)|[1]
Burit Thin Layer Chromatography Passes test (no significant
uri
Y (TLC) impurities)[1]
o ) Passes test for Nissl
Suitability Microscopy

staining[1]

Mechanism of Action in Biological Staining

Cresyl Violet is a cationic (positively charged) dye that acts as a basic stain. Its primary

application in histology, particularly in neuroscience, is for Nissl staining. The mechanism of
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action is based on the electrostatic attraction between the positively charged dye molecules
and the anionic (negatively charged) phosphate groups of nucleic acids (RNA and DNA).

Nissl bodies, also known as the rough endoplasmic reticulum, are abundant in the cytoplasm of
neurons and are rich in ribosomal RNA (rRNA). The high concentration of rRNA in Nissl bodies
provides a dense source of anionic phosphate groups, leading to a strong binding of the
cationic Cresyl Violet dye. This interaction results in the characteristic deep blue to purple
staining of the neuronal cytoplasm and the nucleolus, allowing for the clear visualization of
neuronal morphology.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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